![molecular formula C19H24N2O2 B3834850 1-(2-methoxybenzyl)-4-(4-methoxyphenyl)piperazine](/img/structure/B3834850.png)
1-(2-methoxybenzyl)-4-(4-methoxyphenyl)piperazine
Overview
Description
1-(2-methoxybenzyl)-4-(4-methoxyphenyl)piperazine, also known as MeOPP, is a chemical compound that has been widely studied for its potential therapeutic applications. MeOPP belongs to the class of piperazine derivatives, which have been found to exhibit a range of biological activities, including antipsychotic, antidepressant, and anxiolytic effects. In
Scientific Research Applications
1-(2-methoxybenzyl)-4-(4-methoxyphenyl)piperazine has been studied extensively for its potential therapeutic applications. It has been found to exhibit antipsychotic, antidepressant, and anxiolytic effects in animal models. This compound has also been investigated for its potential use in the treatment of drug addiction, as it has been found to reduce the rewarding effects of drugs such as cocaine and amphetamine.
Mechanism of Action
The exact mechanism of action of 1-(2-methoxybenzyl)-4-(4-methoxyphenyl)piperazine is not fully understood, but it is believed to act as a serotonin receptor agonist. Specifically, this compound has been found to bind to the 5-HT1A and 5-HT2A receptors, which are involved in the regulation of mood, anxiety, and cognition.
Biochemical and Physiological Effects:
This compound has been found to have a number of biochemical and physiological effects. It has been shown to increase the release of dopamine and serotonin in the brain, which are neurotransmitters involved in the regulation of mood and behavior. This compound has also been found to reduce the activity of the hypothalamic-pituitary-adrenal (HPA) axis, which is involved in the stress response.
Advantages and Limitations for Lab Experiments
1-(2-methoxybenzyl)-4-(4-methoxyphenyl)piperazine has several advantages for use in lab experiments. It is relatively easy to synthesize, and it has been found to exhibit a range of biological activities that make it useful for studying the mechanisms of action of drugs that target the serotonin system. However, there are also limitations to the use of this compound in lab experiments. For example, it has been found to have low bioavailability, which can make it difficult to administer in vivo.
Future Directions
There are several directions for future research on 1-(2-methoxybenzyl)-4-(4-methoxyphenyl)piperazine. One area of interest is the development of more potent and selective agonists for the 5-HT1A and 5-HT2A receptors. Another area of interest is the investigation of the potential use of this compound in the treatment of drug addiction. Additionally, more research is needed to fully understand the mechanism of action of this compound and its effects on the brain and behavior.
properties
IUPAC Name |
1-(4-methoxyphenyl)-4-[(2-methoxyphenyl)methyl]piperazine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N2O2/c1-22-18-9-7-17(8-10-18)21-13-11-20(12-14-21)15-16-5-3-4-6-19(16)23-2/h3-10H,11-15H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JUBCECWKFHHJMN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N2CCN(CC2)CC3=CC=CC=C3OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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